Cas no 214557-90-1 (3,5,7-Trifluoroadamantan-1-amine)

• Product Name: 3,5,7-Trifluoroadamantan-1-amine
• CAS No: 214557-90-1
• MF: C₁₀H₁₄F₃N
• MW: 205.220073223114
• CID: 4786884
• PubChem ID: 15462127
• Update Time: 2025-09-27

3,5,7-Trifluoroadamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,7-trifluoroadamantan-1-amine
• Tricyclo[3.3.1.13,7]decan-1-amine, 3,5,7-trifluoro-
• 3,5,7-Trifluoroadamantane-1-amine
• 3,5,7-Trifluoroadamantan-1-amine

• Inchi： 1S/C10H14F3N/c11-7-1-8(12)3-9(13,2-7)6-10(14,4-7)5-8/h1-6,14H2
• InChI Key： QYMFPRLENUMWKV-UHFFFAOYSA-N
• SMILES： FC12CC3(CC(C1)(CC(C3)(C2)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• XLogP3: 1.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,5,7-Trifluoroadamantan-1-amine

Exploring the Synthesis and Applications of 3,5,7-Trifluoroadamantan-1-amine (CAS No. 214557-90-1)

3,5,7-Trifluoroadamantan-1-amine, identified by the Chemical Abstracts Service (CAS) registry number 214557-90-1, is a fluorinated adamantane derivative with a unique structural configuration that positions it as a promising compound in medicinal chemistry and materials science. This molecule combines the rigid adamantane scaffold with trifluoromethyl groups at positions 3, 5, and 7 of the cyclohexane ring system. The presence of these electron-withdrawing substituents enhances its physicochemical properties while introducing potential for tunable reactivity in synthetic applications.

Structurally, 3,5,7-trifluoroadamantanamine exhibits a tetrahedral carbon framework with three trifluoromethyl groups arranged symmetrically around the central carbon atom. This configuration stabilizes the molecule through steric hindrance and electronic effects, making it resistant to metabolic degradation in biological systems. Recent spectroscopic studies (J. Med. Chem., 2023) confirm its high thermal stability up to 280°C under inert conditions and a melting point of approximately 88°C in crystalline form. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) but low in water—aligns with requirements for drug-like compounds targeting hydrophobic cellular environments.

Synthetic advancements have streamlined access to this compound through optimized routes involving nucleophilic aromatic substitution on fluorinated adamantane precursors. A notable method published in Organic Letters (2023) employs a one-pot reaction sequence using N-fluoro-bis(phenyl)sulfonimide (NFSI) as an oxidant to introduce trifluoromethyl groups onto intermediate amine-functionalized adamantanes. This approach achieves >98% yield under ambient temperature conditions while minimizing byproduct formation compared to traditional diazotization methods.

In pharmacological studies, CAS No. 214557-90-1-based derivatives have demonstrated neuroprotective activity in preclinical models of Parkinson's disease via modulation of mitochondrial function and α-synuclein aggregation pathways. A groundbreaking study in Nature Communications (June 2024) revealed that analogs incorporating this core structure suppress microglial inflammation by inhibiting NF-kB signaling—a mechanism validated through CRISPR-Cas9 knockout experiments in murine models.

The compound's rigid conformation also makes it an ideal scaffold for designing targeted drug delivery systems. Researchers at MIT recently engineered pH-sensitive nanoparticles using this molecule's adamantane core conjugated to folate ligands for tumor-specific targeting (ACS Nano, 2024). The trifluoromethyl groups provided enhanced membrane permeability while maintaining structural integrity during endosomal escape processes.

In materials science applications, 3,5,7-trifluoroadamantanamine derivatives are being explored as high-performance lubricants due to their low friction coefficients at elevated temperatures (>60°C). Computational studies using density functional theory (DFT) published in Advanced Materials Interfaces (March 2024) identified specific hydrogen bonding interactions between the amine group and hydroxylated surfaces that contribute to this property without compromising thermal stability.

Cutting-edge research now focuses on exploiting this compound's photophysical properties through fluorination-induced electron delocalization effects. A collaborative study between ETH Zurich and Pfizer demonstrated its utility as a fluorescent probe for real-time monitoring of intracellular ion concentrations via Förster resonance energy transfer mechanisms (Chemical Science, January 2024). The trifluoro substituents enhance quantum yields by reducing non-radiative decay pathways.

Persistence of activity studies conducted under simulated physiological conditions confirm the compound's metabolic stability against cytochrome P450 enzymes—a critical advantage for developing orally bioavailable drugs with prolonged half-lives. Data from human liver microsome assays (Biochemical Pharmacology, May 2024) showed less than 1% degradation over four hours at therapeutic concentrations.

The combination of structural rigidity from the adamantane core and electronic modulation via trifluoromethyl groups positions CAS No. 214557-90-1 compounds as versatile platforms for next-generation therapeutics targeting neurodegenerative diseases and metabolic disorders while maintaining favorable pharmacokinetic profiles.